hexbutinol methiodide
hexbutinol methiodide
Brand Name:
Vulcanchem
CAS No.:
127471-24-3
VCID:
VC0136868
InChI:
InChI=1S/C22H32NO.HI/c1-23(17-9-4-10-18-23)19-11-16-22(24,20-12-5-2-6-13-20)21-14-7-3-8-15-21;/h2,5-6,12-13,21,24H,3-4,7-10,14-15,17-19H2,1H3;1H/q+1;/p-1
SMILES:
C[N+]1(CCCCC1)CC#CC(C2CCCCC2)(C3=CC=CC=C3)O.[I-]
Molecular Formula:
C22H32INO
Molecular Weight:
453.4 g/mol
hexbutinol methiodide
CAS No.: 127471-24-3
Main Products
VCID: VC0136868
Molecular Formula: C22H32INO
Molecular Weight: 453.4 g/mol
| CAS No. | 127471-24-3 |
|---|---|
| Product Name | hexbutinol methiodide |
| Molecular Formula | C22H32INO |
| Molecular Weight | 453.4 g/mol |
| IUPAC Name | 1-cyclohexyl-4-(1-methylpiperidin-1-ium-1-yl)-1-phenylbut-2-yn-1-ol;iodide |
| Standard InChI | InChI=1S/C22H32NO.HI/c1-23(17-9-4-10-18-23)19-11-16-22(24,20-12-5-2-6-13-20)21-14-7-3-8-15-21;/h2,5-6,12-13,21,24H,3-4,7-10,14-15,17-19H2,1H3;1H/q+1;/p-1 |
| Standard InChIKey | VFEWHDJIFYGWGC-UHFFFAOYSA-M |
| SMILES | C[N+]1(CCCCC1)CC#CC(C2CCCCC2)(C3=CC=CC=C3)O.[I-] |
| Canonical SMILES | C[N+]1(CCCCC1)CC#CC(C2CCCCC2)(C3=CC=CC=C3)O.[I-] |
| Synonyms | 1-(4-cyclohexyl-4-hydroxy-2-butynyl-4-phenyl)-1-methylpiperidinium iodide hexbutinol methiodide hexbutinol methiodide, (R)-isomer hexbutinol methiodide, (S)-isome |
| PubChem Compound | 195525 |
| Last Modified | Nov 11 2021 |
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